Cas no 155908-58-0 (3-(2,2,2-Trifluoroethoxy)benzaldehyde)

• Product Name: 3-(2,2,2-Trifluoroethoxy)benzaldehyde
• CAS No: 155908-58-0
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD07432793
• CID: 1076395
• PubChem ID: 4770947
• Update Time: 2025-10-20

3-(2,2,2-Trifluoroethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-Trifluoroethoxy)benzaldehyde
• benzaldehyde, 3-(2,2,2-trifluoroethoxy)-
• SCHEMBL2536091
• CS-0216365
• 3-(2,2,2-Trifluoroethoxy)-benzaldehyde
• 3-(2.2.2-trifluoroethoxy)benzaIdehyde
• BBL003477
• C77930
• VS-01349
• EN300-40956
• STK347856
• 3-(2.2,2-trifluoroethoxy)benzaldehyde
• AKOS000190200
• Z295452960
• 155908-58-0
• MFCD07432793
• ALBB-012531

• MDL： MFCD07432793
• Inchi： 1S/C9H7F3O2/c10-9(11,12)6-14-8-3-1-2-7(4-8)5-13/h1-5H,6H2
• InChI Key： VXNUKVSIHDRZRA-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=C(C=O)C=1)(F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

3-(2,2,2-Trifluoroethoxy)benzaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2,2,2-Trifluoroethoxy)benzaldehyde

Comprehensive Overview of 3-(2,2,2-Trifluoroethoxy)benzaldehyde (CAS No. 155908-58-0)

3-(2,2,2-Trifluoroethoxy)benzaldehyde (CAS No. 155908-58-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique trifluoroethoxy moiety enhances its reactivity and selectivity, making it a valuable building block in modern chemistry. This article delves into its properties, applications, and relevance to current scientific trends, addressing frequently searched queries such as "synthesis of trifluoroethoxy compounds" and "benzaldehyde derivatives in drug development."

The compound's molecular structure features a benzaldehyde core substituted with a 2,2,2-trifluoroethoxy group at the meta position. This configuration imparts distinct electronic effects, influencing its behavior in reactions like nucleophilic additions or cross-coupling. Researchers often explore its role in designing fluorinated pharmaceuticals, a hot topic due to the growing demand for bioactive molecules with improved metabolic stability. Keywords like "fluorine in medicinal chemistry" and "high-value chemical intermediates" align with industry trends.

In agrochemical applications, 3-(2,2,2-Trifluoroethoxy)benzaldehyde serves as a precursor for herbicides and fungicides. Its trifluoroethyl ether group contributes to enhanced lipophilicity, a property frequently searched under terms like "lipophilic agrochemical additives." The compound's stability under physiological conditions also makes it a candidate for controlled-release formulations, addressing sustainability concerns in agriculture.

From a synthetic perspective, methodologies for producing CAS No. 155908-58-0 often involve Pd-catalyzed etherification or multistep functionalization of phenol derivatives. These processes resonate with queries such as "green synthesis of fluorinated aldehydes" and "catalyst optimization in organic chemistry." Recent studies highlight its utility in click chemistry and bioconjugation, areas gaining traction in biotech and material science.

Environmental and regulatory aspects of 3-(2,2,2-Trifluoroethoxy)benzaldehyde are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. Searches like "safe handling of fluorinated aromatics" reflect user interest in workplace safety. The compound's biodegradability profile remains under investigation, aligning with the broader focus on "eco-friendly chemical design."

In conclusion, 3-(2,2,2-Trifluoroethoxy)benzaldehyde exemplifies the intersection of innovation and practicality in fine chemicals. Its versatility across pharmaceuticals, agrochemicals, and materials science ensures continued relevance, while its structural features cater to evolving demands for selective fluorination and functional diversity. This overview bridges technical depth with accessible insights, optimizing for both scientific rigor and search engine visibility.